Cas no 1805397-18-5 (Ethyl 4-bromo-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylate)

• Product Name: Ethyl 4-bromo-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylate
• CAS No: 1805397-18-5
• MF: C₁₀H₇BrF₅NO₂
• MW: 348.064099550247
• CID: 4868358
• Update Time: 2025-05-20

Ethyl 4-bromo-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C10H7BrF5NO2/c1-2-19-9(18)7-6(10(14,15)16)4(11)3-5(17-7)8(12)13/h3,8H,2H2,1H3
• InChI Key： WXFSHVUPAAECRI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)F)N=C(C(=O)OCC)C=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 3.6
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 4-bromo-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylate

Comprehensive Guide to Ethyl 4-bromo-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylate (CAS No. 1805397-18-5)

Ethyl 4-bromo-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylate (CAS No. 1805397-18-5) is a highly specialized fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo, difluoromethyl, and trifluoromethyl substituents, has garnered attention for its potential in drug discovery and material science. Researchers and industry professionals frequently search for pyridine derivatives, fluorinated compounds, and CAS 1805397-18-5 applications, reflecting its growing relevance in modern chemistry.

The molecular structure of Ethyl 4-bromo-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylate features a pyridine ring substituted with a bromo group at the 4-position, a difluoromethyl group at the 6-position, and a trifluoromethyl group at the 3-position. The ethyl carboxylate moiety at the 2-position enhances its reactivity, making it a versatile intermediate for further chemical modifications. This structural complexity aligns with current trends in heterocyclic chemistry and fluorine-based functional groups, which are pivotal in designing bioactive molecules.

One of the most searched topics related to this compound is its role in pharmaceutical intermediates. The presence of multiple fluorine atoms in Ethyl 4-bromo-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylate improves metabolic stability and bioavailability, making it a valuable building block for drug candidates. Researchers often inquire about synthetic routes for fluorinated pyridines or CAS 1805397-18-5 suppliers, highlighting its demand in medicinal chemistry. Additionally, its potential applications in agrochemicals and material science are frequently explored, as fluorinated compounds are known for their unique physicochemical properties.

From a synthetic perspective, Ethyl 4-bromo-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylate can be prepared through multi-step reactions involving halogenation, fluorination, and esterification. The compound's high purity and stability under standard conditions make it suitable for laboratory and industrial use. Recent advancements in green chemistry have also sparked interest in eco-friendly synthesis methods for such fluorinated derivatives, addressing the growing demand for sustainable chemical processes.

The market for fluorinated pyridine derivatives like Ethyl 4-bromo-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylate is expanding, driven by their applications in drug discovery and crop protection. Companies specializing in custom synthesis and chemical intermediates often list this compound in their catalogs, catering to the needs of academic and industrial researchers. SEO-optimized searches such as buy CAS 1805397-18-5 or fluorinated pyridine suppliers reflect its commercial significance.

In conclusion, Ethyl 4-bromo-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylate (CAS No. 1805397-18-5) is a promising compound with diverse applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and reactivity make it a subject of ongoing research, aligning with trends in fluorine chemistry and heterocyclic synthesis. For researchers seeking reliable information on pyridine derivatives or fluorinated intermediates, this compound represents a key area of interest in modern synthetic chemistry.